Cas no 62643-81-6 (2,4-Pentadien-1-one, 5-(4-chlorophenyl)-1-(4-methoxyphenyl)-)
62643-81-6 structure
Product Name:2,4-Pentadien-1-one, 5-(4-chlorophenyl)-1-(4-methoxyphenyl)-
CAS No:62643-81-6
MF:C18H15ClO2
MW:298.763504266739
CID:436690
PubChem ID:71384226
Update Time:2025-04-19
2,4-Pentadien-1-one, 5-(4-chlorophenyl)-1-(4-methoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
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- 2,4-Pentadien-1-one, 5-(4-chlorophenyl)-1-(4-methoxyphenyl)-
- 5-(4-chlorophenyl)-1-(4-methoxyphenyl)penta-2,4-dien-1-one
- DTXSID50806498
- 62643-81-6
-
- Inchi: 1S/C18H15ClO2/c1-21-17-12-8-15(9-13-17)18(20)5-3-2-4-14-6-10-16(19)11-7-14/h2-13H,1H3
- InChI Key: RVKSYROVXJPOGG-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C=CC=CC(C1C=CC(=CC=1)OC)=O
Computed Properties
- Exact Mass: 298.07615
- Monoisotopic Mass: 298.0760574g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 373
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 2
- XLogP3: 4.9
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
2,4-Pentadien-1-one, 5-(4-chlorophenyl)-1-(4-methoxyphenyl)- Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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